Cas no 7251-53-8 (Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate
• CAS No: 7251-53-8
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD12131138
• CID: 574621
• PubChem ID: 238933
• Update Time: 2025-05-25

Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxylic acid ethyl ester
• Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 2,3-dihydro-3-oxo-, ethyl ester
• 3-Hydroxy-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 3-oxo-1,2-dihydropyrazole-4-carboxylate
• ETHYL 3-OXO-2,3-DIHYDRO-1H-PYRAZOLE-4-CARBOXYLATE
• Ethyl 5-hydroxy-1H-pyrazole-4-carboxylate
• ethyl 3-hydroxy-1H-pyrazole-4-carboxylate
• 3-Oxo-2,3-dihydro-1H-pyrazol-4-carbonsaeure-aethylester
• 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester
• 4-ethoxycarbonyl-1,2-dihydro-3-pyrazolone
• ethyl 3-hydroxypyrazole-4-carboxylate
• ethyl 3-oxo-2,3-dihydropyrazole-4-carboxylate
• MLS000766203
• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
• 3-hydroxypyrazole-4-carboxylic acid ethyl ester
• NSC43546
• YLIC ACID ETHYL
• RAZOLE-4-CARBOX
• 3-HYDROXY-1H-PY
• DT
• Z1198169701
• SCHEMBL20641707
• AM804286
• 7251-53-8
• 3-hydroxy-4-ethoxycarbonylpyrazole
• SY018525
• PJFXDPZWCVXNQZ-UHFFFAOYSA-N
• EN300-97842
• 3-Hydroxy-1H-pyrazole-4-carboxylic acidethyl ester
• NSC-370392
• SCHEMBL1209767
• ETHYL 5-HYDROXY-4-PYRAZOLECARBOXYLATE
• F2147-9815
• MFCD16619878
• TS-00083
• HMS3437C17
• NSC370392
• ethyl3-hydroxy-1H-pyrazole-4-carboxylate
• DTXSID90286038
• AS-5220
• ethyl 3-hydroxy-1H-pyrazol-4-carboxylate
• AKOS028108629
• AKOS001782278
• ZB1142
• A866249
• HMS2885D06
• CHEMBL1403762
• AKOS015838793
• MFCD12131138
• 3-Hydroxy-1H-pyrazole-4-carboxylic acidethyl ester;Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate
• CS-W018871
• SB74655
• SMR000528837
• NSC 43546
• NSC-43546
• DB-122723
• STL577221

• MDL： MFCD12131138
• Inchi： 1S/C6H8N2O3/c1-2-11-6(10)4-3-7-8-5(4)9/h3H,2H2,1H3,(H2,7,8,9)
• InChI Key： PJFXDPZWCVXNQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNNC1=O)=O

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 0.2

Experimental Properties

• Density: 1.272
• Boiling Point: 311.7°C at 760 mmHg
• Flash Point: 142.3℃
• Refractive Index: 1.496
• PSA: 75.21000
• LogP: 0.29200

Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate

Recent Advances in the Research of Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate (CAS: 7251-53-8)

Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate (CAS: 7251-53-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and functional groups. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate as a precursor for the synthesis of pyrazole-based kinase inhibitors. The study demonstrated that modifications at the 3-hydroxy and 4-carboxylate positions could significantly enhance the compound's binding affinity to specific kinase targets, making it a promising candidate for cancer therapy. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, showcasing the compound's potential in targeted drug design.

Another notable development was reported in the European Journal of Organic Chemistry, where a team of chemists developed a novel, eco-friendly synthetic route for Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate. The new method utilized green solvents and catalytic conditions, reducing the environmental impact of the synthesis while maintaining high yields and purity. This advancement is particularly relevant for industrial-scale production, where sustainability and cost-effectiveness are critical considerations.

Recent patent filings also indicate growing interest in the compound's applications beyond pharmaceuticals. For instance, a 2024 patent application by a leading agrochemical company describes the use of Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate derivatives as potent herbicides with improved selectivity and reduced toxicity. The patent highlights the compound's ability to disrupt specific metabolic pathways in weeds, offering a potential solution for sustainable crop protection.

In conclusion, Ethyl 3-hydroxy-1H-pyrazole-4-carboxylate (CAS: 7251-53-8) continues to be a focal point of research in both pharmaceutical and agrochemical fields. Its versatile structure and functional groups make it an invaluable building block for the development of novel therapeutic agents and agrochemicals. Future research is expected to further explore its potential in drug discovery, green chemistry, and other emerging applications, solidifying its role as a key intermediate in chemical biology.